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Introduction to Phenylethanethiol as a Ligand

2-Phenylethanethiol (PET), often referred to in the literature as 2-PET or PET, is a widely employed ligand

for the synthesis of atomically precise metal nanoclusters. These clusters, typically comprising a few to

hundreds of metal atoms, exhibit molecule-like properties due to quantum confinement effects, making them

attractive for catalysis, sensing, and biomedical applications [1] [2]. The structure of PET features a thiol (-

SH) group for binding to metal surfaces and a phenyl group that contributes to cluster stability through steric

effects and potential π-interactions. Its properties strike a balance between providing adequate protection for

the metal core and allowing accessibility for catalytic reactions or further functionalization [3]. This

document provides a detailed overview of the applications, synthetic protocols, and characterization methods

for phenylethanethiol-protected metal clusters, serving as a practical guide for researchers in the field.

Synthesis Protocols for PET-Protected Clusters

General Synthesis of Au₂₅(2-PET)₁₈ Clusters

The Au₂₅ cluster is one of the most extensively studied prototypical systems. The following protocol yields

the neutral, uncharged form of the cluster [1].
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Materials:

Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)
Tetraoctylammonium bromide (TOAB)

2-Phenylethanethiol (PET)
Sodium borohydride (NaBH₄)

Tetrahydrofuran (THF), Toluene, Methanol (MeOH), Ethanol, Dichloromethane (DCM)

Procedure:

Dissolve 1 g of HAuCl₄·3H₂O and a stoichiometric amount of TOAB in THF. Stir for 15 minutes

until the solution turns red.
Add 10 mL of PET ligand. The solution will gradually change color from red to yellow and

eventually become colorless.
Rapidly add a freshly prepared, ice-cold aqueous solution of NaBH₄ (900 mg in 50 mL water)

under vigorous stirring.
Allow the reaction mixture to stir for 3 hours at room temperature.

Filter the solution to remove insoluble Au(I)-SR complexes.
Evaporate the solvent using a rotary evaporator.

Wash the crude product multiple times with Milli-Q water and MeOH to remove unreacted
precursors.

Purify the cluster via silica-gel column chromatography under aerobic conditions to oxidize the
initially formed anionic cluster to its neutral form, Au₂₅(2-PET)₁₈ [1].

Synthesis of Tiara-like [Pd(2-PET)₂]ₙ Clusters (4 ≤ n ≤ 20)

This one-pot synthesis yields a homologous series of palladium clusters with tiara-like (cyclic) structures [4].

Materials:

Palladium(II) nitrate dihydrate (Pd(NO₃)₂•2H₂O)
2-Phenylethanethiol (PET)

Triethylamine (Et₃N)
Acetonitrile (deoxygenized)

Dichloromethane (CH₂Cl₂)

Procedure:

Under an argon atmosphere, prepare a deoxygenized acetonitrile solution of Pd(NO₃)₂•2H₂O.

Add 2 equivalents of PET and 2 equivalents of triethylamine to the solution.
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Stir the reaction mixture continuously for 5 hours.

Extract the product using CH₂Cl₂.
Separate the different cluster sizes (n=4 to 20) using Preparative Thin Layer Chromatography

(PTLC). The bands corresponding to Pd₅ and Pd₆ are typically the most abundant [4].

The following workflow diagram illustrates the general synthesis and characterization pathway for PET-

protected metal clusters.
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Key Properties and Comparative Data

Phenylethanethiol-protected clusters are characterized by distinct optical and electronic properties. The

following table summarizes quantitative data for several key PET-protected clusters.

Table 1: Properties of Selected Phenylethanethiol-Protected Metal Clusters

Cluster
Composition

Core Size /
Number of Metal
Atoms

HOMO-
LUMO Gap
(eV)

Key Stability & Catalytic Observations

Au₂₅(2-PET)₁₈
[2] [5]

~1 nm / 25 Au
atoms

1.3 eV Superatom electron shell filling contributes to
thermodynamic stability. Stability is also

influenced by solvent and ligand sterics.

Au₃₈(2-PET)₂₄
[2]

~1.5 nm / 38 Au

atoms

1.0 eV Larger core size leads to a smaller HOMO-

LUMO gap compared to Au₂₅.

Au₇₇(SC1P)₈ [3] ~1.3 nm / 77 Au

atoms

Not Specified Face-coordinated porphyrin-based ligand

(SC1P). Used in HER studies.

[Pd(2-PET)₂]ₙ
(n=4-20) [4]

Tiara-like ring

structures

Large Gaps Clusters are "rather robust" with high anti-

reductive and anti-oxidative stability.

~Cu₃₈(2-PET)₂₅
[6]

~5.8 kDa / ~38

Cu atoms

Not Specified Highly unstable, decomposes within ~2 hours

after synthesis.

Ligand Exchange and Post-Synthetic Modification

Ligand exchange is a powerful post-synthetic strategy to tailor the properties of pre-formed clusters without

altering the metal core. PET-protected clusters are common starting materials for such reactions.

Protocol: Ligand Exchange on Au₂₅(2-PET)₁₈
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This general protocol can be adapted for exchanging PET with other functional thiols, such as the dithiolated

crown ether (t-CE) ligand studied for ion sensing [1].

Materials:

Purified Au₂₅(2-PET)₁₈ clusters
Incoming thiol ligand (e.g., t-CE)

Dichloromethane (DCM) or DCM-d₂ for NMR monitoring

Procedure:

Dissolve a known quantity of Au₂₅(2-PET)₁₈ in DCM.

Add the incoming thiol ligand in a specific molar ratio (e.g., cluster/ligand ratios of 1:3 or 1:10).
Stir the reaction mixture at room temperature for 16 hours.

Monitor the reaction progress using UV-Vis spectroscopy, `H NMR, or HPLC [1].
Purify the exchanged product using techniques like size exclusion chromatography or

precipitation.

Mechanism and Kinetics: Ligand exchange on gold clusters is believed to follow an associative

(S_N2-like) mechanism, where the incoming and leaving ligands are concurrently bound to a gold

atom at the transition state [7] [2]. The initial exchanges occur preferentially at the most accessible

sites on the cluster surface, such as vertexes. The kinetics for the first ~25% of exchanges on

Au₃₈(PET)₂₄ are second-order and remarkably similar to those on larger clusters like Au₁₄₀(PET)₅₃,

suggesting the initial reactivity is site-specific and not heavily dependent on core size [7].

Functional Applications and Ligand Effects

The choice of phenylethanethiol as a ligand has profound implications for the cluster's final application,

influencing stability, electronic structure, and catalytic performance.

Catalysis: Hydrogen Evolution Reaction (HER)

The "ligand effect" is particularly pronounced in catalysis. In the electrochemical HER, gold clusters

protected with porphyrin-face-coordinating ligands (SCnP) showed a 460% higher current density and a

70 mV lower overpotential at -0.4 V vs. RHE compared to PET-protected gold clusters of similar size [3].

X-ray photoelectron spectroscopy indicated that this enhancement stems from charge migration from the
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porphyrin ligand to the Au core, altering its electronic state. This effect is strongest in the cluster region (<2

nm) due to the large surface-to-volume ratio, highlighting PET's role as a baseline, non-promoting ligand in

such catalytic studies [3].

Sensing and Host-Guest Chemistry

PET-protected clusters can be functionalized via ligand exchange to introduce sensing capabilities. For

instance, exchanging PET ligands on Au₂₅ with dithiolated crown ether (t-CE) ligands created a mixed-

ligand shell cluster capable of binding metal ions like K⁺, Ba²⁺, Gd³⁺, and Eu³⁺ [1]. The complexation was

detected by ATR-FTIR spectroscopy through shifts in the C–O stretching band (~1100 cm⁻¹), demonstrating

the potential of functionalized PET-cluster platforms for cation sensing applications [1].

Stability and Optical Properties

The stability of clusters like Au₂₅(SR)₁₈ is governed by both the "superatom" electron shell closing and

colloidal stability factors related to the ligand shell [5]. PET provides a good balance, offering steric

protection. In direct comparisons, clusters protected with bulkier ligands like 4-tert-butylbenzenethiolate

(TBBT) sometimes exhibit higher stability against degradation in solution compared to their PET

counterparts, underscoring how ligand structure fine-tunes practical stability [8]. Optically, changing from

PET to TBBT on [Au₂₄Pt(SR)₁₈]⁰ did not substantially alter the HOMO-LUMO gap but induced clear

differences in the visible region of the optical absorption spectrum [8].

Characterization Techniques

A multi-technique approach is essential for confirming the composition, structure, and properties of

synthesized clusters. The workflow below outlines the characterization pipeline and the specific information

provided by each technique.
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Mass Spectrometry (MALDI-TOF): Critical for determining the exact molecular mass and formula of

the cluster. The addition of NaOOCCF₃ can assist ionization by promoting Na⁺ adduct formation, e.g.,
[Pd(SC₂H₄Ph)₂)ₙ + Na]⁺ [4].

Single Crystal X-ray Diffraction (SC-XRD): The definitive technique for determining the total atomic
structure, including the metal core arrangement and the staple motifs of the ligand shell [4] [2].

UV-Vis Spectroscopy: Used to probe the electronic structure and estimate the HOMO-LUMO gap. It
is also essential for monitoring the progress of ligand exchange reactions [1] [2].

NMR Spectroscopy: Provides information on the ligand environment and is particularly useful for
monitoring the kinetics of ligand exchange reactions in real-time [1] [7].

Transmission Electron Microscopy (TEM): Offers information on the core size and morphology of
the clusters, confirming the monodispersity of the sample [3].

ATR-FTIR Spectroscopy: Useful for confirming functionalization and studying host-guest
interactions, such as ion binding to crown ether ligands on a functionalized cluster [1].

Troubleshooting and Best Practices
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Atmosphere Control: While the synthesis of Pd clusters with PET benefits from an argon

atmosphere [4], some Au cluster syntheses are robust enough to be performed without it [1].
Purification is Key: Crude synthetic products are often mixtures. Consistently use techniques like

PTLC [4], size exclusion chromatography [2], or silica-gel chromatography [1] to isolate atomically
pure clusters.

Ligand Exchange Control: The number of ligands exchanged can be controlled by varying the
reaction conditions, such as the cluster-to-incoming-ligand molar ratio and reaction time [1].

Stability Awareness: Be aware of the intrinsic stability of the cluster core. For example, copper
clusters protected with PET are highly unstable and decompose within hours [6], whereas Pd tiara-

like clusters and Au₂₅ are notably robust [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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